Cas no 15051-70-4 (Indolo[2,3-a]quinolizine, 1,2,3,4,6,7,12,12b-octahydro-, (R)-)

• Product name: Indolo[2,3-a]quinolizine, 1,2,3,4,6,7,12,12b-octahydro-, (R)-
• CAS No: 15051-70-4
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 1321862

Indolo[2,3-a]quinolizine, 1,2,3,4,6,7,12,12b-octahydro-, (R)- Chemical and Physical Properties

Names and Identifiers

• Indolo[2,3-a]quinolizine, 1,2,3,4,6,7,12,12b-octahydro-, (R)-
• 4802-79-3
• (R)-(+)-Desbromoarborescidine A
• (+)-Arborescidine A
• Indolo[2,3-a]quinolizine, 1,2,3,4,6,7,12,12b-octahydro-, (12bR)-

• Inchi： 1S/C15H18N2/c1-2-6-13-11(5-1)12-8-10-17-9-4-3-7-14(17)15(12)16-13/h1-2,5-6,14,16H,3-4,7-10H2
• InChI Key： OURDZMSSMGUMKR-UHFFFAOYSA-N
• SMILES： C1CC2N(CCC3C4C(=CC=CC=4)NC=32)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 1.952

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Melting Point: 148-149 °C(Solv: 1-propanol (71-23-8); water (7732-18-5))
• Boiling Point: 397.5±32.0 °C(Predicted)
• pka: 18.31±0.20(Predicted)